Cas no 2229496-97-1 (2-(2,3-dichlorophenyl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(2,3-dichlorophenyl)-1,1-difluoropropan-2-amine
• CAS No: 2229496-97-1
• MF: C₉H₉Cl₂F₂N
• MW: 240.077267408371
• CID: 6599641
• PubChem ID: 165853621
• Update Time: 2025-10-28

2-(2,3-dichlorophenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dichlorophenyl)-1,1-difluoropropan-2-amine
• 2229496-97-1
• EN300-1933396

• Inchi： 1S/C9H9Cl2F2N/c1-9(14,8(12)13)5-3-2-4-6(10)7(5)11/h2-4,8H,14H2,1H3
• InChI Key： UIZMZNHGYLQLQW-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C)(C(F)F)N)Cl

Computed Properties

• Exact Mass: 239.0080110g/mol
• Monoisotopic Mass: 239.0080110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2,3-dichlorophenyl)-1,1-difluoropropan-2-amine

Research Brief on 2-(2,3-dichlorophenyl)-1,1-difluoropropan-2-amine (CAS: 2229496-97-1): Recent Advances and Applications

2-(2,3-dichlorophenyl)-1,1-difluoropropan-2-amine (CAS: 2229496-97-1) is a fluorinated amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) targeting drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent literature highlights the compound's utility in the design of selective serotonin reuptake inhibitors (SSRIs) and other neuromodulatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(2,3-dichlorophenyl)-1,1-difluoropropan-2-amine serves as a critical scaffold for enhancing blood-brain barrier (BBB) permeability while maintaining low cytotoxicity. The study employed molecular docking and in vitro assays to validate its binding affinity for serotonin transporters (SERT), suggesting its potential as a lead compound for treating depression and anxiety disorders.

In addition to its CNS applications, the compound has been investigated for its anti-inflammatory and antimicrobial properties. A preprint from BioRxiv (2024) reported that derivatives of 2-(2,3-dichlorophenyl)-1,1-difluoropropan-2-amine exhibited potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimal resistance development. The mechanism of action was attributed to the disruption of bacterial cell membrane integrity, as confirmed through electron microscopy and proteomic analyses.

From a synthetic chemistry perspective, advancements in the scalable production of 2-(2,3-dichlorophenyl)-1,1-difluoropropan-2-amine have been achieved via catalytic fluorination methods. A 2023 Organic Process Research & Development paper detailed a high-yield (>85%) route using palladium-catalyzed C-F bond formation, which significantly reduces the need for hazardous fluorinating reagents. This innovation addresses previous challenges in large-scale synthesis, making the compound more accessible for preclinical and clinical studies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of 2-(2,3-dichlorophenyl)-1,1-difluoropropan-2-amine-based therapeutics. Ongoing research is focused on structural modifications to improve metabolic stability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into viable drug candidates in the coming years.

In conclusion, 2-(2,3-dichlorophenyl)-1,1-difluoropropan-2-amine (CAS: 2229496-97-1) represents a versatile and pharmacologically relevant scaffold with broad applications in CNS disorders, infectious diseases, and beyond. Continued exploration of its derivatives and mechanisms of action will likely yield novel therapeutic agents with improved efficacy and safety profiles.